- Preparation of CC-1065 analogs and their conjugates for treatment of cancer, World Intellectual Property Organization, , ,
Cas no 952182-17-1 (Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)
![Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate structure](https://www.kuujia.com/scimg/cas/952182-17-1x500.png)
952182-17-1 structure
Product name:Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- Methyl 5-Nitro-7-azaindole-2-carboxylate
- Methyl 5-nitro-1H-pyrrolo-[2,3-b]pyridine-2-carboxylate
- Methyl 5-Nitro-7-aza
- 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid methyl ester
- methyl5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- WWCIKRATXUMSLS-UHFFFAOYSA-N
- METHYL 5-NITRO-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXY
- OR41113
- PB22277
- AK134272
- AX8255823
- A845240
- Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (ACI)
- SY097670
- CS-0048965
- DTXSID80654040
- AS-50649
- P10799
- 952182-17-1
- SCHEMBL12393058
- DB-023476
- MFCD09841658
- AKOS015851640
- SCHEMBL3712792
-
- MDL: MFCD09841658
- Inchi: 1S/C9H7N3O4/c1-16-9(13)7-3-5-2-6(12(14)15)4-10-8(5)11-7/h2-4H,1H3,(H,10,11)
- InChI Key: WWCIKRATXUMSLS-UHFFFAOYSA-N
- SMILES: O=C(C1NC2C(=CC([N+](=O)[O-])=CN=2)C=1)OC
Computed Properties
- Exact Mass: 221.04365571g/mol
- Monoisotopic Mass: 221.04365571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 101
Experimental Properties
- Density: 1.5±0.1 g/cm3
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20122117-1G |
methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 97% | 1g |
¥ 798.00 | 2023-04-12 | |
eNovation Chemicals LLC | D499310-5G |
methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 97% | 5g |
$450 | 2024-07-21 | |
eNovation Chemicals LLC | D499310-1G |
methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 97% | 1g |
$160 | 2024-07-21 | |
Chemenu | CM109191-1g |
methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 95%+ | 1g |
$666 | 2021-08-06 | |
SHENG KE LU SI SHENG WU JI SHU | sc-484196-100 mg |
Methyl 5-Nitro-7-azaindole-2-carboxylate, |
952182-17-1 | 100MG |
¥2,858.00 | 2023-07-11 | ||
Matrix Scientific | 124744-1g |
Methyl 5-nitro-1H-pyrrolo-[2,3-b]pyridine-2-carboxylate, 97.0% |
952182-17-1 | 97.0% | 1g |
$594.00 | 2023-09-07 | |
eNovation Chemicals LLC | D499310-25G |
methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 97% | 25g |
$1355 | 2024-07-21 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20122117-10G |
methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 97% | 10g |
¥ 3,999.00 | 2023-04-12 | |
Alichem | A029184282-1g |
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 95% | 1g |
$390.00 | 2023-08-31 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M178481-1g |
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 97% | 1g |
¥2312.90 | 2023-09-01 |
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ; rt
Reference
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Raw materials
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Preparation Products
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Related Literature
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Viktoriya Poterya,Michal Fárník,Milan Ončák,Petr Slavíček Phys. Chem. Chem. Phys., 2008,10, 4835-4842
-
Matthew Tirrell Soft Matter, 2011,7, 9572-9582
-
Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
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Claudio Greco,Kate de Mattos-Shipley,Andrew M. Bailey,Nicholas P. Mulholland,Jason L. Vincent,Christine L. Willis,Thomas J. Simpson Chem. Sci., 2019,10, 2930-2939
952182-17-1 (Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:952182-17-1)Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

Purity:99%
Quantity:100g
Price ($):3010.0